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Compound of Interest

Compound Name: Neq0502

Cat. No.: B1193241

Get Quote

Executive Safety Summary
Neq0502 is a research-grade small molecule inhibitor targeting the Androgen Receptor (AR).

While it demonstrates a favorable selectivity index (SI >11) against non-tumor fibroblasts, its

mechanism of action defines it as a suspected reproductive toxicant and endocrine disruptor.

Immediate Action Card

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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| Spill Response | Do not dry sweep. Wet with DMSO/Ethanol, absorb with pads, incinerate

waste. |

Compound Profile & Risk Assessment
Neq0502 functions similarly to enzalutamide, inducing cell cycle arrest in testosterone-

stimulated LNCaP cells.[1][2] Because it competitively binds to the AR or interferes with AR

translocation, it poses a specific risk to the reproductive health of laboratory personnel.

Physicochemical & Toxicological Data

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Personal Protective Equipment (PPE) Matrix
Handling Neq0502 requires a "Barrier-First" approach. Standard BSL-1 precautions are

insufficient.

A. Respiratory Protection
Standard Handling: Work must be performed inside a certified Fume Hood or Class II Type

A2 BSC.

Outside Containment: If weighing outside a hood is unavoidable (not recommended), use a

P100/N99 Respirator or a Powered Air Purifying Respirator (PAPR).

B. Dermal Protection
Gloves:Double-gloving is mandatory.
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Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (minimum 5 mil) or Neoprene.

Protocol: Change outer gloves immediately upon splash or every 60 minutes.

Body:

Disposable Tyvek® lab coat with elastic cuffs is preferred over cotton to prevent powder

retention on clothing.

Sleeve covers are recommended during stock solution preparation.

C. Ocular Protection
Chemical splash goggles (ANSI Z87.1 compliant). Standard safety glasses do not provide

sufficient protection against fine powders or splashes of DMSO-solvated compound.

Experimental Workflow & Handling
Diagram 1: Neq0502 Mechanism of Action
This diagram illustrates the critical pathway Neq0502 inhibits, validating the need for

reproductive safety precautions.
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Caption: Neq0502 acts as an antiandrogen, competitively inhibiting AR activation or

translocation, leading to cell cycle arrest in prostate cancer lines.

Protocol: Safe Solubilization (Stock Preparation)
This protocol minimizes aerosol generation and dermal exposure.

Preparation:

Bring the vial of Neq0502 to room temperature inside the desiccator before opening to

prevent condensation.

Calculate the volume of DMSO required for a 10 mM or 50 mM stock solution.

Weighing (The Critical Step):

Place an analytical balance inside the fume hood or use a static-free weighing funnel.

If the balance is outside, use the "Tare-Transfer" method: Tare the closed vial, add

approximate amount in the hood, close vial, weigh outside, repeat until target mass is

reached. Never open the vial outside the hood.

Solubilization:

Add 100% DMSO (Dimethyl sulfoxide) gently down the side of the vial.

Vortex capping the tube tightly.

Note: Neq0502 is hydrophobic; if turbidity persists, sonicate in a water bath for 5 minutes

at ambient temperature.

Aliquot & Storage:

Aliquot into amber glass vials or high-quality polypropylene tubes (DMSO compatible).

Store at -20°C. Avoid repeated freeze-thaw cycles (max 3 cycles).

Decontamination & Disposal Logistics
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Because Neq0502 is an endocrine modulator, it cannot be disposed of in general chemical

waste.

Diagram 2: Waste Stream Logic
Follow this decision tree for compliant disposal.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Disposal workflow prioritizing incineration for high-concentration Neq0502 waste to

prevent environmental endocrine disruption.

Decontamination Procedure:

Surface Cleaning: Wipe work surfaces with 70% Ethanol followed by a detergent solution

(e.g., 1% Alconox).

Spill Management:

Cover spill with absorbent pads.

Soak pads with DMSO or Ethanol (do not spray powder directly).

Wipe from perimeter inward.

Place all cleanup materials into the Cytotoxic/Incineration waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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